Cas no 1805182-19-7 (Methyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1805182-19-7
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4954112
• Update Time: 2023-08-22

Methyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-5-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)8-2-7(5-16)6(4-12)3-9(8)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： PCGSDVXNNZTLTM-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1